2,5,6-Trichloro-3-(glutathion-S-yl)-1,4-benzoquinone

• CAS No.: 117383-28-5
• Product Name: 2,5,6-Trichloro-3-(glutathion-S-yl)-1,4-benzoquinone
• Molecular Formula: C16H16Cl3N3O8S
• Molecular Weight: 516.7 g/mol
• IUPAC Name: (2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-1-oxo-3-(2,4,5-trichloro-3,6-dioxocyclohexa-1,4-dien-1-yl)sulfanylpropan-2-yl]amino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C16H16Cl3N3O8S/c17-9-10(18)13(27)14(11(19)12(9)26)31-4-6(15(28)21-3-8(24)25)22-7(23)2-1-5(20)16(29)30/h5-6H,1-4,20H2,(H,21,28)(H,22,23)(H,24,25)(H,29,30)/t5-,6-/m0/s1
• Standard InChIKey: WGAYQHYSLBCCLN-WDSKDSINSA-N
• Isomeric SMILES: C(CC(=O)N[C@@H](CSC1=C(C(=O)C(=C(C1=O)Cl)Cl)Cl)C(=O)NCC(=O)O)[C@@H](C(=O)O)N
• SMILES: C(CC(=O)NC(CSC1=C(C(=O)C(=C(C1=O)Cl)Cl)Cl)C(=O)NCC(=O)O)C(C(=O)O)N
• Canonical SMILES: C(CC(=O)NC(CSC1=C(C(=O)C(=C(C1=O)Cl)Cl)Cl)C(=O)NCC(=O)O)C(C(=O)O)N
• Sequence: XXG
• Synonyms: 2,5,6-trichloro-3-(glutathion-S-yl)-1,4-benzoquinone; 2-(S-glutathionyl)-3,5,6-trichloro-1,4-benzoquinone; 2-gluthionyl-3,5,6-trichloro-1,4-benzoquinone; GS-1,4-TCBQ
• PubChem Compound: 164037
• Last Modified: Nov 11 2021